![molecular formula C17H12O5 B304614 8-[3-(2-furyl)acryloyl]-7-hydroxy-4-methyl-2H-chromen-2-one](/img/structure/B304614.png)
8-[3-(2-furyl)acryloyl]-7-hydroxy-4-methyl-2H-chromen-2-one
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Overview
Description
8-[3-(2-furyl)acryloyl]-7-hydroxy-4-methyl-2H-chromen-2-one, also known as flavokawain A (FKA), is a naturally occurring chalcone found in the roots of the kava plant (Piper methysticum). The kava plant has been traditionally used in the Pacific Islands for its sedative and anxiolytic effects. FKA has been studied extensively for its potential therapeutic applications in various diseases due to its anti-cancer, anti-inflammatory, and anti-microbial properties.
Mechanism of Action
FKA exerts its therapeutic effects through various mechanisms. It has been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway. FKA also inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) by inhibiting the activation of nuclear factor-kappa B (NF-κB). Additionally, FKA has been found to disrupt the cell membrane of pathogens, leading to their death.
Biochemical and Physiological Effects:
FKA has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are responsible for the metabolism of various drugs. FKA has also been found to induce the expression of heat shock proteins, which play a role in protecting cells from stress. Additionally, FKA has been shown to have hepatoprotective effects by reducing liver damage caused by various toxins.
Advantages and Limitations for Lab Experiments
FKA has several advantages in lab experiments. It is a naturally occurring compound, which makes it easier to obtain and study. FKA also exhibits a broad range of therapeutic effects, making it a potential candidate for the treatment of various diseases. However, FKA has some limitations in lab experiments. It has poor solubility in water, which can make it difficult to administer in certain assays. Additionally, FKA has been found to be unstable under certain conditions, which can affect its activity and efficacy.
Future Directions
There are several future directions for the study of FKA. One area of interest is the development of FKA analogs with improved solubility and stability. Another area of interest is the investigation of FKA's potential therapeutic applications in other diseases such as Alzheimer's disease and Parkinson's disease. Additionally, the synergistic effects of FKA with other compounds are being explored to enhance its therapeutic potential.
Synthesis Methods
FKA can be synthesized through the isolation of the kava plant's roots. The roots are first dried and then ground into a fine powder. The powder is then mixed with a solvent such as ethanol or acetone to extract the FKA. The extract is then purified using various techniques such as chromatography to obtain a pure form of FKA.
Scientific Research Applications
FKA has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-cancer properties by inducing apoptosis (programmed cell death) in cancer cells. FKA has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, FKA has been shown to have anti-microbial properties against various pathogens such as Staphylococcus aureus and Candida albicans.
properties
Molecular Formula |
C17H12O5 |
---|---|
Molecular Weight |
296.27 g/mol |
IUPAC Name |
8-[(E)-3-(furan-2-yl)prop-2-enoyl]-7-hydroxy-4-methylchromen-2-one |
InChI |
InChI=1S/C17H12O5/c1-10-9-15(20)22-17-12(10)5-7-14(19)16(17)13(18)6-4-11-3-2-8-21-11/h2-9,19H,1H3/b6-4+ |
InChI Key |
GMDPLDDAFWUMMY-GQCTYLIASA-N |
Isomeric SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2C(=O)/C=C/C3=CC=CO3)O |
SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2C(=O)C=CC3=CC=CO3)O |
Canonical SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2C(=O)C=CC3=CC=CO3)O |
Origin of Product |
United States |
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